Cas no 107263-89-8 (4-Ethynyl-2-methylthiazole)

• Product Name: 4-Ethynyl-2-methylthiazole
• CAS No: 107263-89-8
• MF: C₆H₅NS
• MW: 123.175599813461
• MDL: MFCD18207414
• CID: 127510
• PubChem ID: 11622334
• Update Time: 2024-11-03

4-Ethynyl-2-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-2-methylthiazole
• Thiazole, 4-ethynyl-2-methyl-
• Thiazole, 4-ethynyl-2-methyl-
• 2-methyl-4-ethynyl-1,3-thiazole
• CS-0158555
• 107263-89-8
• Z1255434142
• AKOS016012785
• 4-ethynyl-2-methyl-1,3-thiazole
• SCHEMBL1244046
• MFCD18207414
• SY148532
• FT-0696157
• DTXSID20469559
• FYWOKPLZXCNQSZ-UHFFFAOYSA-N
• A895659
• LCZC3004
• AS-78091
• EN300-131374
• DA-15838

• MDL： MFCD18207414
• Inchi： 1S/C6H5NS/c1-3-6-4-8-5(2)7-6/h1,4H,2H3
• InChI Key： FYWOKPLZXCNQSZ-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)N=C1C

Computed Properties

• Exact Mass: 123.01427034g/mol
• Monoisotopic Mass: 123.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 1.43280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles